Cas no 127413-31-4 (Flecainide-d3)

• Product Name: Flecainide-d3
• CAS No: 127413-31-4
• MF: C₁₇H₂₀F₆N₂O₃
• MW: 417.361210823059
• CID: 897505
• Update Time: 2025-10-16

Flecainide-d3 Chemical and Physical Properties

Names and Identifiers

• Flecainide-d3
• 2,4,5-trideuterio-N-(piperidin-2-ylmethyl)-3,6-bis(2,2,2-trifluoroethoxy)benzamide
• Flecaine-d3
• rac-Flecainide-d3
• N-(2-PiperidinylMethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzaMide-d3

• Inchi： 1S/C17H20F6N2O3/c18-16(19,20)9-27-12-4-5-14(28-10-17(21,22)23)13(7-12)15(26)25-8-11-3-1-2-6-24-11/h4-5,7,11,24H,1-3,6,8-10H2,(H,25,26)/i4D,5D,7D
• InChI Key： DJBNUMBKLMJRSA-JZLVSFENSA-N
• SMILES： FC(COC1C([2H])=C([2H])C(=C([2H])C=1C(NCC1CCCCN1)=O)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 417.15700

Experimental Properties

• Melting Point: 92-93?C
• PSA: 63.08000
• LogP: 4.34430

Additional information on Flecainide-d3

Flecainide-d3 (CAS No. 127413-31-4): A Comprehensive Overview

Flecainide-d3, also known by its CAS registry number 127413-31-4, is a highly specialized compound that has garnered significant attention in the field of biomedical research and pharmacology. This article delves into the intricate details of Flecainide-d3, exploring its structure, applications, and recent advancements in its utilization across various scientific domains.

Flecainide-d3 is a derivative of flecainide, a well-known antiarrhythmic drug primarily used in the treatment of certain types of heart rhythm disorders. The "d3" suffix indicates the presence of deuterium atoms at specific positions within the molecule, which can significantly influence its pharmacokinetics and biological activity. This makes Flecainide-d3 particularly valuable for studies aimed at understanding the precise mechanisms of drug action, as well as for pharmacological research requiring isotopic labeling.

One of the key areas where Flecainide-d3 has found extensive application is in cardiovascular medicine. Its ability to modulate ion channel activity, particularly in cardiac tissue, makes it a potent tool for investigating arrhythmias and other cardiac dysrhythmias. Recent studies have highlighted its role in blocking L-type calcium channels, which are critical in the pathophysiology of certain cardiac conditions. This modulation has been shown to be highly effective in reducing ventricular arrhythmias, underscoring its therapeutic potential.

Moreover, Flecainide-d3 has emerged as a valuable compound in preclinical research and drug development. Its use as an investigative tool allows scientists to study the intricate interplay between drug molecules and biological systems at a molecular level. This is particularly advantageous in the design of new drugs targeting similar mechanisms, as it provides insights into the structural and functional requirements for efficacy.

Recent advancements in analytical techniques have further enhanced our ability to harness the potential of Flecainide-d3. For instance, the use of advanced mass spectrometry methods has enabled precise quantification of this compound in biological matrices, facilitating its application in pharmacokinetic studies. These studies are pivotal in understanding how drugs distribute within the body, metabolize, and ultimately exert their therapeutic effects.

Another area where Flecainide-d3 has made a significant impact is in ion channel research. By employing this compound as a probe, researchers have gained deeper insights into the functional dynamics of ion channels, particularly those involved in cardiac electrophysiology. This understanding is crucial for the development of more effective and safer cardiovascular drugs.

Looking ahead, the continued exploration of Flecainide-d3 holds promise for unraveling complex biological mechanisms and advancing therapeutic strategies. Its role as both a drug entity and a research tool positions it at the forefront of biomedical innovation, offering endless possibilities for future discoveries.